Cas no 745805-42-9 (2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide
• CAS No: 745805-42-9
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6441704
• PubChem ID: 6288262
• Update Time: 2025-05-19

2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44371605
• 745805-42-9
• EN300-26608749
• 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide

• Inchi： 1S/C20H21N3O4S/c1-15-8-9-18(27-15)12-16(14-21)20(24)22-17-6-5-7-19(13-17)28(25,26)23-10-3-2-4-11-23/h5-9,12-13H,2-4,10-11H2,1H3,(H,22,24)/b16-12+
• InChI Key： OTMSDDLAHQZFFM-FOWTUZBSSA-N
• SMILES： S(C1C=CC=C(C=1)NC(/C(/C#N)=C/C1=CC=C(C)O1)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide

Comprehensive Overview of 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide (CAS No. 745805-42-9)

The compound 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide, identified by its CAS number 745805-42-9, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyano group, a 5-methylfuran-2-yl moiety, and a piperidine-1-sulfonylphenyl backbone, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions regarding 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide revolves around its synthesis and reactivity. Researchers are particularly interested in its Michael acceptor capability due to the presence of the α,β-unsaturated carbonyl system. This feature allows it to participate in nucleophilic addition reactions, making it a valuable intermediate in the development of targeted therapies. Additionally, the furan and piperidine rings contribute to its lipophilicity, which is a critical factor in drug design for optimizing bioavailability.

In the context of current trends, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide has been investigated for its potential to interact with specific enzyme active sites, particularly those involved in inflammatory pathways. Its sulfonamide group, a common pharmacophore, enhances its binding affinity to protein targets, aligning with the growing focus on structure-activity relationship (SAR) studies.

Another area of interest is the compound's role in agrochemical innovation. With the increasing need for sustainable crop protection solutions, researchers are exploring its derivatives as potential pesticide leads. The furan moiety, known for its heterocyclic versatility, could contribute to the development of eco-friendly alternatives to conventional agrochemicals. This aligns with the global shift toward green chemistry and reduced environmental impact.

From a technical standpoint, the physicochemical properties of CAS 745805-42-9 are crucial for its application. Its molecular weight, logP, and hydrogen bond acceptor/donor counts are often analyzed to predict its pharmacokinetic behavior. These parameters are essential for computational chemists employing in silico modeling to screen for drug-like candidates. The compound's crystallinity and solubility also play a role in formulation development, a hot topic in pharmaceutical manufacturing.

In summary, 2-cyano-3-(5-methylfuran-2-yl)-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide represents a multifaceted compound with broad applicability in life sciences. Its structural complexity and functional diversity make it a promising candidate for further exploration in both drug discovery and agrochemical research. As the scientific community continues to prioritize molecular optimization and sustainable chemistry, this compound is poised to remain a focal point in innovative research endeavors.